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Nickel Selenide vs. Nickel Selenate

It is important to clarify a potential point of confusion between two distinct compounds:

Feature Nickel Selenide Nickel Selenate

Chemical Formula NiSe, NiSe₂, etc. [1] NiSeO₄ [2]

Composition Nickel + Selenium [3] Nickel + Selenium + Oxygen [2]

Material Class Semiconductor [4] [5] Precursor salt [2]

Primary Research
Focus

Electronic properties, band gap [4]
[5]

Thermal decomposition behavior
[2]

The following information pertains to nickel selenide, a semiconductor material with tunable band gaps.

Band Gap Properties of Nickel Selenide

Nickel selenide is not a single compound with a fixed band gap; its value depends on the specific phase,

morphology, and synthesis method.
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Material / Study
Band Gap
(eV)

Type & Notes Synthesis Method

NiSe Thin Films
[4]

1.60 - 2.00 Direct band gap Chemical Bath

Deposition

NiSe Thin Films
[5]

-- High absorption coefficient;

semiconducting

Chemical Bath

Deposition

NiSe (1:1 ratio)
[1]

3.60 -- Hydrothermal

NiSe₂ (1:2 ratio)
[1]

3.30 -- Hydrothermal

Experimental Protocol Overview

While methods for nickel selenate are not available, here is a generalized protocol for synthesizing and

characterizing nickel selenide thin films via Chemical Bath Deposition (CBD), a common and low-cost

technique [4] [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://scialert.net/fulltext/?doi=ajsr.2017.43.49
https://www.sciencedirect.com/science/article/abs/pii/S0925838809018775
https://www.academia.edu/11797443/Synthesis_and_characterization_of_a_nickel_selenide_series_via_a_hydrothermal_process
https://www.academia.edu/11797443/Synthesis_and_characterization_of_a_nickel_selenide_series_via_a_hydrothermal_process
https://www.smolecule.com/products/s1511201?utm_src=pdf-body
https://scialert.net/fulltext/?doi=ajsr.2017.43.49
https://www.sciencedirect.com/science/article/abs/pii/S0925838809018775
https://www.smolecule.com/products/s1511201?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Substrate Cleaning

Clean glass substrates
in ultrasonic bath

Rinse and dry

Prepare Chemical Bath

Add in order:
- Nickel salt (e.g., NiCl₂)

- Complexing agent (e.g., NH₃)
- Selenium source (e.g., Na₂SeSO₃)
- Growth matrix (e.g., Water/PVA)

Film Deposition

Insert substrate
into reaction bath

Maintain conditions:
- Temp: ~60°C

- Time: ~4 hours
- pH: ~10 (alkaline)
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Post-Processing

Remove, rinse with
distilled water, air dry

End: Characterization

Click to download full resolution via product page

Characterization Techniques

To determine the band gap and other properties of the synthesized films, researchers typically use the

following characterization methods:

Structural and Compositional Analysis: X-ray Diffraction (XRD) and Energy Dispersive X-ray
Spectroscopy (EDS) are used to confirm the material's phase, crystal structure, and chemical
composition [6] [1].

Optical Properties Analysis: UV-Vis Spectroscopy measures the material's absorbance of light
across different wavelengths [6] [4]. The band gap is then calculated from this data.

Tauc Plot Method: This traditional method involves plotting (αhν)² versus photon energy (hν)
for direct band gaps. The band gap is obtained by extrapolating the linear region of the plot [4].

DITM Method: The Derivation Ineffective Thickness Method is a newer technique that can
determine the optical band gap without prior knowledge of the film's thickness or the need to

assume the type of optical transition (direct or indirect) [6].
Electrical Properties: Temperature-dependent resistivity and thermoelectric power measurements

confirm the semiconducting nature of the films [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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